Cas no 1261778-87-3 (3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone)

• Product Name: 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone
• CAS No: 1261778-87-3
• MF: C₁₀H₇ClF₃IO
• MW: 362.514664888382
• CID: 4965447
• Update Time: 2025-06-13

3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7ClF3IO/c11-4-3-9(16)7-2-1-6(15)5-8(7)10(12,13)14/h1-2,5H,3-4H2
• InChI Key： LMOJPHAXWKUXAY-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(CCCl)=O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 361.91822 g/mol
• Monoisotopic Mass: 361.91822 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1
• Molecular Weight: 362.51

Additional information on 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone

Introduction to 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone (CAS No. 1261778-87-3)

3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone, with the chemical identifier CAS No. 1261778-87-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones, characterized by its unique structural features that include a chloro group, an iodo substituent, and a trifluoromethyl moiety. These structural elements not only contribute to its distinct chemical properties but also make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The significance of 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone lies in its versatility as a building block for more complex molecules. The presence of both electron-withdrawing and electron-donating groups on its aromatic ring system allows for diverse chemical transformations, making it a preferred choice for medicinal chemists seeking to modulate biological activity. In recent years, this compound has been increasingly utilized in the synthesis of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone is its role in cross-coupling reactions, which are fundamental to modern organic synthesis. The iodo substituent at the 4'-position facilitates palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Stille couplings, enabling the introduction of diverse aryl or vinyl groups. This capability has been leveraged in the development of novel drug candidates, where precise functionalization is critical for achieving desired pharmacokinetic and pharmacodynamic properties.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone. For instance, researchers have demonstrated its application in the construction of complex heterocyclic scaffolds through intramolecular cyclization reactions. These studies have not only expanded the synthetic toolbox but also provided insights into the structural optimization of bioactive compounds. The trifluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

In the realm of medicinal chemistry, 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone has been employed in the discovery of inhibitors targeting protein-protein interactions (PPIs). PPIs are crucial for numerous biological processes and are often considered challenging drug targets due to their large binding surfaces and lack of well-defined binding pockets. However, by leveraging the unique reactivity of this compound, chemists have been able to develop molecules that disrupt these interactions effectively. Such findings underscore the importance of 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone as a key intermediate in addressing unmet medical needs.

The agrochemical sector has also benefited from the use of 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone. Its incorporation into novel pesticide formulations has led to the development of compounds with enhanced efficacy against resistant pests while maintaining environmental safety. This aligns with global efforts to develop sustainable agricultural practices that minimize ecological impact. The compound's ability to undergo selective transformations ensures that agrochemical products derived from it exhibit high potency with reduced off-target effects.

From a computational chemistry perspective, 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone has been extensively studied to understand its reactivity and mechanism of action. Advanced computational methods have provided valuable insights into how different substituents influence its electronic properties and interaction with biological targets. These insights have not only accelerated the discovery process but also enabled more rational design strategies for future derivatives.

The future prospects for 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of molecular interactions continues to evolve, this compound is likely to remain a cornerstone in the development of innovative therapeutics and agrochemicals. Its unique structural features offer unparalleled flexibility for chemical manipulation, ensuring its continued relevance in both academic and industrial settings.

In conclusion, 3-Chloro-4'-iodo-2'-(trifluoromethyl)propiophenone (CAS No. 1261778-87-3) represents a critical intermediate with far-reaching implications across multiple scientific disciplines. Its role in facilitating complex synthetic transformations and its potential applications in drug discovery underscore its importance as a chemical entity worthy of continued exploration and innovation.